Cas no 37826-60-1 (3H-Pyrazol-3-one,4-ethyl-2,4-dihydro-5-propyl-)

• Product Name: 3H-Pyrazol-3-one,4-ethyl-2,4-dihydro-5-propyl-
• CAS No: 37826-60-1
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 297228
• PubChem ID: 13040305
• Update Time: 2025-04-19

3H-Pyrazol-3-one,4-ethyl-2,4-dihydro-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,4-ethyl-2,4-dihydro-5-propyl-
• 2-Pyrazolin-5-one,4-ethyl-3-propyl-
• 4-Ethyl-3-propyl-1H-pyrazol-5(4H)-one
• 37826-60-1

• Inchi： 1S/C8H14N2O/c1-3-5-7-6(4-2)8(11)10-9-7/h6H,3-5H2,1-2H3,(H,10,11)
• InChI Key： XANYIPWEVPNIEX-UHFFFAOYSA-N
• SMILES： O=C1C(CC)C(CCC)=NN1

Computed Properties

• Exact Mass: 154.11072
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46